Cas no 887580-16-7 (Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate)

• Product Name: Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate
• CAS No: 887580-16-7
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 2858869
• Update Time: 2023-08-10

Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-phenylpyrimidine-5-carboxylate
• Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)9-7-14-11(15-10(9)13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： CFHSQIFEGKNHQK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=NC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1